Cas no 62936-84-9 (3-Oxabicyclo[3.3.1]nonan-9-ol, 7-(1-methylethyl)-)

3-Oxabicyclo[3.3.1]nonan-9-ol, 7-(1-methylethyl)- structure
62936-84-9 structure
Product Name:3-Oxabicyclo[3.3.1]nonan-9-ol, 7-(1-methylethyl)-
CAS No:62936-84-9
MF:C11H20O2
MW:184.275303840637
CID:428552
PubChem ID:71381770
Update Time:2025-04-19

3-Oxabicyclo[3.3.1]nonan-9-ol, 7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Oxabicyclo[3.3.1]nonan-9-ol, 7-(1-methylethyl)-
    • 7-propan-2-yl-3-oxabicyclo[3.3.1]nonan-9-ol
    • 7-(Propan-2-yl)-3-oxabicyclo[3.3.1]nonan-9-ol
    • DTXSID30804194
    • 62936-84-9
    • Inchi: 1S/C11H20O2/c1-7(2)8-3-9-5-13-6-10(4-8)11(9)12/h7-12H,3-6H2,1-2H3
    • InChI Key: IHIAMIWCSPCHPQ-UHFFFAOYSA-N
    • SMILES: O1CC2CC(C(C)C)CC(C1)C2O

Computed Properties

  • Exact Mass: 184.1464
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46
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